Cas no 2503208-35-1 (4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2503208-35-1
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD32859581
• CID: 5671909
• PubChem ID: 155822621
• Update Time: 2025-08-05

4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2503208-35-1
• 4-{[(tert-butoxy)carbonyl]amino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-37375393
• EN300-27115592
• 3,3-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• 4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• MDL： MFCD32859581
• Inchi： 1S/C13H21NO5/c1-10(2,3)18-9(17)14-13-6-12(7-13,8(15)16)19-11(13,4)5/h6-7H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： IHNIOYAKKNRDFP-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2(CC1(C(=O)O)C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2503208-35-1)

The compound 4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2503208-35-1) is a highly specialized bicyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2-oxabicyclo[2.1.1]hexane core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

One of the key structural features of 4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid is the presence of a tert-butoxycarbonyl (Boc) protecting group, which is widely used in peptide synthesis and medicinal chemistry. The Boc group enhances the molecule's stability and solubility, making it easier to handle in laboratory settings. Additionally, the 3,3-dimethyl substitution on the bicyclic framework contributes to its steric hindrance, which can influence its reactivity and binding affinity in biological systems.

In recent years, the demand for bicyclic scaffolds like 2-oxabicyclo[2.1.1]hexane has surged, driven by their ability to mimic natural product architectures and improve drug-like properties. This compound's carboxylic acid functionality further expands its utility, allowing for easy derivatization into esters, amides, or other derivatives. Such flexibility is crucial for optimizing pharmacokinetic profiles in drug candidates, a topic frequently searched by pharmaceutical researchers and chemists.

The synthesis of CAS No. 2503208-35-1 typically involves multi-step organic transformations, including cyclization and protection-deprotection strategies. Advanced techniques such as asymmetric catalysis and green chemistry approaches are often explored to improve yield and sustainability. These methods align with the growing industry focus on environmentally friendly synthesis, a hot topic in academic and industrial circles.

From a commercial perspective, 4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid is primarily supplied by specialized chemical manufacturers catering to the research and development sector. Its applications span across small-molecule drug discovery, protease inhibitor design, and bioconjugation chemistry. These areas are frequently queried in scientific databases and search engines, reflecting the compound's relevance in cutting-edge research.

Analytical characterization of this compound involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Researchers often search for protocols on purity assessment and structural confirmation, underscoring the need for detailed technical data. The compound's stability under various conditions (e.g., pH, temperature) is another area of interest, particularly for formulation scientists.

In summary, 4-{(tert-butoxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid represents a versatile building block in modern organic chemistry. Its combination of a rigid bicyclic skeleton and functional group diversity positions it as a promising candidate for addressing challenges in medicinal chemistry and materials science. As the scientific community continues to explore innovative applications, this compound is likely to gain further attention in peer-reviewed literature and patent filings.